2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide
Overview
Description
2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide, also known as EMP or EMDP, is a synthetic compound that belongs to the class of pyrazine derivatives. It has been extensively studied for its potential use in various scientific research applications.
Mechanism of Action
The mechanism of action of 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and cellular pathways. 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide has been shown to inhibit the production of reactive oxygen species (ROS) and the expression of pro-inflammatory cytokines, which may contribute to its anti-inflammatory and antioxidant effects. It has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant effects. In vivo studies have demonstrated that 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide can improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide is its potential as a multi-targeted therapeutic agent. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor effects, which make it a promising candidate for the treatment of various diseases. However, there are also some limitations to its use in lab experiments. 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide has low solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several future directions for the study of 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide. One potential area of research is the development of more effective synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the mechanisms underlying its anti-inflammatory, antioxidant, and anti-tumor effects. Additionally, further studies are needed to determine the safety and efficacy of 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide in human clinical trials. Finally, the potential use of 2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide in combination with other therapeutic agents should be explored to determine whether it can enhance their effectiveness.
Scientific Research Applications
2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-6-phenylpyrazine 1,4-dioxide has been studied for its potential use in various scientific research applications, including as an anti-inflammatory agent, antioxidant, and anti-tumor agent. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-5-ethyl-3-methyl-4-oxido-6-phenylpyrazin-1-ium 1-oxide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-5-18-21(15-9-7-6-8-10-15)23(25)20(14(2)22(18)24)17-13-16(26-3)11-12-19(17)27-4/h6-13H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVYTZUJQVAIQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C([N+](=O)C(=C(N1[O-])C)C2=C(C=CC(=C2)OC)OC)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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